![molecular formula C7H12N4OS B2937401 N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide CAS No. 1508496-72-7](/img/structure/B2937401.png)
N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide” is a compound that belongs to the class of organic compounds known as thiadiazoles . The compound has a molecular weight of 262.34 . It is also known as N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide .
Synthesis Analysis
The synthesis of similar compounds involves a series of steps starting from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide . The compounds are synthesized efficiently in three steps in high isolated yields .Scientific Research Applications
Urease Inhibition
N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide: derivatives have been studied for their urease inhibitory activity. Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, which is a critical process for certain bacteria like Helicobacter pylori. Inhibiting urease can help treat infections caused by these bacteria .
Anticonvulsant Activity
Derivatives of this compound have been synthesized and evaluated for their potential anticonvulsant activity. This is significant in the treatment of neurological disorders such as epilepsy, where controlling seizures is of utmost importance .
Muscle Relaxant Properties
Some studies have explored the muscle relaxant activities of N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide derivatives. This application could be beneficial in developing treatments for conditions that cause muscle spasms or hyperactivity .
Anticancer Potential
The thiadiazole ring, which is part of the compound’s structure, is a versatile scaffold in medicinal chemistry and has been associated with anticancer properties. Research into derivatives of this compound could lead to new therapeutic agents for cancer treatment .
Proteomics Research
This compound has been used in proteomics research, which involves the study of proteomes and their functions. It can be a valuable tool in understanding protein interactions and disease mechanisms .
Pharmacological Research
In pharmacology, N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide and its derivatives can be used to study drug interactions, mechanisms of action, and the development of new medications for various diseases .
Mechanism of Action
Target of Action
Compounds with the 1,3,4-thiadiazole moiety have been known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial .
Mode of Action
It is known that the 1,3,4-thiadiazole moiety is responsible for providing low toxicity and great in vivo stability . The presence of the =N-C-S- moiety in the 1,3,4-thiadiazole ring is believed to contribute to its biological activities .
Biochemical Pathways
Compounds with the 1,3,4-thiadiazol scaffold have been reported to interact with various metabolic pathways and cellular processes .
Pharmacokinetics
In silico studies of similar compounds suggest that they have low blood-brain barrier penetration capability and high intestinal absorption .
Result of Action
Compounds with the 1,3,4-thiadiazol scaffold have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
The stability and efficacy of similar compounds are generally influenced by factors such as temperature, ph, and the presence of other substances .
properties
IUPAC Name |
N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4OS/c1-4(2)3-5(12)9-7-11-10-6(8)13-7/h4H,3H2,1-2H3,(H2,8,10)(H,9,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTPYBMDOUJQJKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=NN=C(S1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide | |
CAS RN |
1508496-72-7 |
Source
|
Record name | N-(5-amino-1,3,4-thiadiazol-2-yl)-3-methylbutanamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.